Methyl 6-(((2,5-dimethoxyphenyl)sulfonyl)methyl)-4-(4-ethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-[(2,5-dimethoxyphenyl)sulfonylmethyl]-4-(4-ethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C23H26N2O8S/c1-5-33-15-8-6-14(7-9-15)21-20(22(26)32-4)17(24-23(27)25-21)13-34(28,29)19-12-16(30-2)10-11-18(19)31-3/h6-12,21H,5,13H2,1-4H3,(H2,24,25,27)
• InChI Key: RXWJKHORNWIGQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(NC(=O)N2)CS(=O)(=O)C3=C(C=CC(=C3)OC)OC)C(=O)OC
• Molecular Formula: C23H26N2O8S
• Molecular Weight: 490.5 g/mol

Description

Methyl 6-(((2,5-dimethoxyphenyl)sulfonyl)methyl)-4-(4-ethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C23H26N2O8S and its molecular weight is 490.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Novel Derivatives for Biological Applications : Another study focused on the synthesis of novel chromone-pyrimidine coupled derivatives, showing significant antimicrobial activity. This research underscores the potential of pyrimidine derivatives in developing new antimicrobial agents with good safety profiles (S. Tiwari et al., 2018).

Material Science Applications

Nonlinear Optical Properties : The crystal growth and structural evaluation of related pyrimidine derivatives have been explored for their nonlinear optical properties, indicating potential applications in photonics and optical technologies. For example, ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate showcased promising characteristics for nonlinear optical applications, underscoring the versatility of pyrimidine derivatives in material science (A. Dhandapani et al., 2017).

Pharmacological Research

Antifolate Activity : Pyrimidine derivatives have been extensively studied for their antifolate activity, with applications in treating various diseases. Research into 5-methyl-5,10-dideaza analogues of aminopterin and folic acid revealed their potential as potent inhibitors, providing insights into the design of new therapeutic agents (J. R. Piper et al., 1988).